Cas no 1566220-32-3 (5-bromo-4-chloro-8-methoxy-quinazoline)

• Product Name: 5-bromo-4-chloro-8-methoxy-quinazoline
• CAS No: 1566220-32-3
• MF: C₉H₆BrClN₂O
• MW: 273.513740062714
• CID: 5272196
• Update Time: 2026-03-09

5-bromo-4-chloro-8-methoxy-quinazoline Chemical and Physical Properties

Names and Identifiers

• CID 104782247
• Quinazoline, 5-bromo-4-chloro-8-methoxy-
• 5-bromo-4-chloro-8-methoxy-quinazoline

• Inchi： 1S/C9H6BrClN2O/c1-14-6-3-2-5(10)7-8(6)12-4-13-9(7)11/h2-4H,1H3
• InChI Key： IDYBUOGEJCOBAZ-UHFFFAOYSA-N
• SMILES： N1=C2C(C(Br)=CC=C2OC)=C(Cl)N=C1

Experimental Properties

• Density: 1.686±0.06 g/cm3(Predicted)
• Boiling Point: 378.2±37.0 °C(Predicted)
• pka: -0.11±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 5-bromo-4-chloro-8-methoxy-quinazoline

Introduction to 5-bromo-4-chloro-8-methoxy-quinazoline (CAS No. 1566220-32-3)

5-bromo-4-chloro-8-methoxy-quinazoline, identified by its Chemical Abstracts Service (CAS) number 1566220-32-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinazoline class, a scaffold known for its broad biological activity and utility in drug development. The presence of bromo and chloro substituents, along with a methoxy group, makes it a versatile intermediate for synthesizing more complex molecules with potential therapeutic applications.

The quinazoline core is a fused bicyclic system consisting of a benzene ring and a pyridazine ring, which contributes to its unique electronic and steric properties. These characteristics make quinazoline derivatives valuable candidates for modulating various biological pathways, particularly those involving kinases and other enzymes implicated in cancer and inflammatory diseases. The specific substitution pattern in 5-bromo-4-chloro-8-methoxy-quinazoline enhances its reactivity, enabling further functionalization through cross-coupling reactions, nucleophilic substitutions, and other synthetic methodologies.

In recent years, there has been a surge in research focused on developing novel quinazoline derivatives as inhibitors of target proteins. For instance, studies have highlighted the potential of quinazoline-based compounds in inhibiting tyrosine kinases, which are overexpressed in many cancers. The bromo and chloro substituents on 5-bromo-4-chloro-8-methoxy-quinazoline serve as excellent handles for palladium-catalyzed cross-coupling reactions, allowing chemists to introduce diverse pharmacophores and optimize binding interactions with biological targets.

One of the most compelling aspects of 5-bromo-4-chloro-8-methoxy-quinazoline is its role as a key intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit aberrant kinase activity, researchers aim to develop treatments that can modulate these pathways without causing undue side effects. The structural features of 5-bromo-4-chloro-8-methoxy-quinazoline make it an ideal building block for constructing such inhibitors.

Recent advancements in computational chemistry have further accelerated the discovery process for quinazoline derivatives. Molecular modeling techniques allow researchers to predict the binding modes of these compounds with high precision, enabling the rational design of analogs with improved potency and selectivity. For example, virtual screening methods have been employed to identify quinazoline-based scaffolds that exhibit strong binding affinity for specific kinases. 5-bromo-4-chloro-8-methoxy-quinazoline has emerged as a promising precursor in these efforts due to its favorable physicochemical properties.

The methoxy group in 5-bromo-4-chloro-8-methoxy-quinazoline not only contributes to its solubility but also influences its metabolic stability. This balance between solubility and stability is critical for developing orally bioavailable drugs. Additionally, the presence of halogen substituents enhances electrophilicity, making the molecule susceptible to nucleophilic attack during further derivatization. Such reactivity is leveraged in synthetic strategies aimed at generating libraries of quinazoline derivatives for high-throughput screening.

In clinical settings, quinazoline derivatives have shown promise as antitumor agents. Several preclinical studies have demonstrated the efficacy of quinazoline-based kinase inhibitors in reducing tumor growth and metastasis. While 5-bromo-4-chloro-8-methoxy-quinazoline itself may not be directly administered as a therapeutic agent, its role as a precursor in drug discovery underscores its importance in medicinal chemistry. The compound's ability to undergo diverse transformations into more complex structures makes it an indispensable tool for researchers seeking to develop novel therapeutics.

The synthesis of 5-bromo-4-chloro-8-methoxy-quinazoline typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include halogenation reactions followed by methylation or etherification steps to introduce the methoxy group. Palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, are often employed to construct the quinazoline core or introduce additional substituents at strategic positions.

The versatility of 5-bromo-4-chloro-8-methoxy-quinazoline extends beyond kinase inhibition; it has also been explored as a precursor for antimicrobial agents. Quinazoline derivatives exhibit broad-spectrum antimicrobial activity due to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. The structural modifications afforded by bromo and chloro substituents allow for fine-tuning of antimicrobial properties, making this compound an attractive candidate for developing new antibiotics or antifungal drugs.

From a chemical biology perspective, studying 5-bromo-4-chloro-8-methoxy-quinazoline provides insights into the mechanistic basis of quinazoline drug action. Understanding how these compounds interact with biological targets at the molecular level can inform future drug design efforts. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are employed to elucidate binding interactions between quinazoline derivatives and their protein targets.

The future direction of research involving 5-bromo-4-chloro-8-methoxy-quinazoline is likely to focus on expanding its applications into other therapeutic areas beyond oncology and antimicrobial therapy. For instance, there is growing interest in using quinазoline derivatives as neuroprotective agents or anti-inflammatory drugs. The adaptability of this scaffold allows researchers to explore diverse chemical spaces by introducing various functional groups or exploring different synthetic strategies.

In conclusion,5-bromo-4-chloro-octomethylatedquinolinone 1566220 32 3 represents a significant advancement in pharmaceutical chemistry due to its versatility as an intermediate for synthesizing biologically active compounds. Its role in drug discovery efforts underscores the importance of heterocyclic scaffolds like quinazolines in developing novel therapeutics targeting various diseases.